Cas no 1699362-76-9 (3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol)

• Product Name: 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol
• CAS No: 1699362-76-9
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 6032243
• PubChem ID: 103377299
• Update Time: 2025-10-25

3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol
• EN300-1294008
• 3-[(1-amino-3,3-dimethylbutan-2-yl)oxy]propan-1-ol
• 1699362-76-9

• Inchi： 1S/C9H21NO2/c1-9(2,3)8(7-10)12-6-4-5-11/h8,11H,4-7,10H2,1-3H3
• InChI Key： HNSOQKKWVCEQET-UHFFFAOYSA-N
• SMILES： O(CCCO)C(CN)C(C)(C)C

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol

Comprehensive Overview of 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol (CAS No. 1699362-76-9)

The compound 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol (CAS No. 1699362-76-9) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an amino group and a hydroxyl functionality, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for custom synthesis intermediates like 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol has surged, driven by advancements in precision medicine and biologics. The compound’s branched alkyl chain and ether linkage contribute to its stability and solubility, making it suitable for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. These properties align with the growing focus on small-molecule therapeutics in oncology and neurology.

From a synthetic chemistry perspective, CAS No. 1699362-76-9 is often explored for its chiral center, which is critical for developing enantioselective catalysts and asymmetric synthesis routes. The amino alcohol moiety in its structure is a key feature for designing ligands in metal-catalyzed reactions, a hot topic in green chemistry and sustainable manufacturing. This aligns with the industry’s shift toward atom-economical processes and reduced waste generation.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing are essential for characterizing 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol. These methods ensure compliance with Good Manufacturing Practices (GMP), a priority for contract research organizations (CROs) and pharmaceutical developers. The compound’s logP and pKa values are also of interest for ADME/Tox profiling, addressing the need for predictive pharmacokinetics in early-stage drug development.

Beyond pharmaceuticals, CAS No. 1699362-76-9 has potential in material science, particularly for modifying polymer backbones to enhance thermal stability or biodegradability. This connects with the rising demand for eco-friendly materials in packaging and electronics. Additionally, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry applications, such as molecular self-assembly.

In summary, 3-(1-amino-3,3-dimethylbutan-2-yl)oxypropan-1-ol represents a multifaceted compound with broad utility across life sciences and industrial chemistry. Its relevance to drug discovery, catalysis, and sustainable materials ensures continued interest from both academic and commercial sectors. As research evolves, this molecule may unlock novel pathways for addressing global challenges in healthcare and environmental sustainability.